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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic anhydride

Cat. No.: B094382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties,

synthesis, and reactivity of 2,2-Dimethylsuccinic anhydride. The information is curated for

professionals in research and development who utilize this compound as a versatile building

block in organic synthesis.

Core Physicochemical Properties
2,2-Dimethylsuccinic anhydride is a cyclic dicarboxylic anhydride. Its key physical and

chemical identifiers and properties are summarized below.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Citations

IUPAC Name 3,3-dimethyloxolane-2,5-dione [1][2]

CAS Number 17347-61-4 [1][3][4][5][6]

Molecular Formula C₆H₈O₃ [1][2][3][4][5][6]

Molecular Weight 128.13 g/mol [1][3][4][5][6][7]

Canonical SMILES CC1(CC(=O)OC1=O)C [1][2][4]

InChI Key
ACJPFLIEHGFXGP-

UHFFFAOYSA-N
[1][2][4][8]

Table 2: Quantitative Physical and Chemical Data

Property Value Citations

Appearance White, low melting solid [2][3]

Melting Point 29-31 °C (lit.) [3][4][7][9][10]

Boiling Point 219-220 °C (lit.) [3][4][7][9][10]

Density 1.135 g/mL at 25 °C (lit.) [3][4][10]

Flash Point 108 °C (closed cup) [3][4]

Solubility

Soluble in methanol, acetone,

and ether. Less soluble in

water.

[7][11][12]

Purity Typically ≥97.5% or 98% [2][4][5][9]

Table 3: Spectral Data References
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Spectrum Type Solvent Key Data Points Citations

¹H NMR CDCl₃
δ 2.85 (s, 2H), 1.35 (s,

6H)
[9]

¹³C NMR CDCl₃
δ 175.0, 45.0, 38.0,

24.0
[9]

Infrared (IR) Neat / ATR Conforms to structure [1][2]

Mass Spec (GC-MS) - Data available [1]

Synthesis and Experimental Protocols
The primary route for synthesizing 2,2-Dimethylsuccinic anhydride is through the

dehydration of its corresponding dicarboxylic acid.

This method involves the removal of a water molecule from 2,2-dimethylsuccinic acid using a

dehydrating agent, typically acetic anhydride.[7][9]

Experimental Protocol:

Materials:

2,2-Dimethylsuccinic acid (50 g)

Acetic anhydride (70 ml)

Round-bottom flask

Reflux condenser

Heating mantle

Vacuum distillation apparatus

Procedure:
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Combine 50 g of 2,2-dimethylsuccinic acid and 70 ml of acetic anhydride in a round-

bottom flask.[9]

Fit the flask with a reflux condenser and heat the mixture to 140°C using a heating mantle.

[9]

Maintain the reaction under reflux for 3 hours.[9]

After the reaction is complete, allow the mixture to cool.

Remove the excess acetic acid and acetic anhydride under reduced pressure.[9]

Purify the resulting residue via vacuum distillation to yield pure 2,2-dimethylsuccinic
anhydride.[9]

Quantitative Data:

Yield: 37 g[9]

Purity: >98%[9]

Synthesis of 2,2-Dimethylsuccinic Anhydride

2,2-Dimethylsuccinic Acid

Heat (140°C, 3h)
Reflux

Acetic Anhydride

2,2-Dimethylsuccinic Anhydride

Dehydration

Acetic Acid (byproduct)

Click to download full resolution via product page

Caption: Dehydration of 2,2-dimethylsuccinic acid to its anhydride.
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Chemical Reactivity and Experimental Protocols
As a cyclic anhydride, 2,2-Dimethylsuccinic anhydride is susceptible to nucleophilic attack,

leading to ring-opening reactions. It is sensitive to moisture and can hydrolyze back to its

dicarboxylic acid form.[7][13]

In the presence of water, the anhydride ring opens to form 2,2-dimethylsuccinic acid.[14][15]

Reaction with an alcohol results in a ring-opening to form a monoester of 2,2-dimethylsuccinic

acid.[7][14] Controlling the stoichiometry is crucial to favor the formation of the hemiester over

the diester. Using a 1:1 molar ratio of anhydride to alcohol is recommended.[7]

The reaction with primary or secondary amines yields amide derivatives. This is a general

method for preparing diamides.[9]

General Protocol for Diamide Synthesis:

Materials:

2,2-Dimethylsuccinic anhydride (1 equivalent)

Desired primary or secondary amine (2.2 equivalents)

Anhydrous solvent (e.g., THF, DCM)

Round-bottom flask

Magnetic stirrer

Procedure:

Dissolve 1 equivalent of 2,2-dimethylsuccinic anhydride in an appropriate anhydrous

solvent in a round-bottom flask.[9]

Add a slight excess (2.2 equivalents) of the desired amine to the solution.[9]

Stir the reaction mixture at room temperature for 12-24 hours.[9]
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Monitor the reaction progress using thin-layer chromatography (TLC).[9]

Upon completion, perform an aqueous workup by washing the mixture with water and

brine.[9]

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Remove the solvent under reduced pressure to obtain the crude diamide.[9]

If necessary, purify the product by recrystallization or column chromatography.[9]

Key Reactions of 2,2-Dimethylsuccinic Anhydride

Nucleophilic Ring-Opening

2,2-Dimethylsuccinic
Anhydride

2,2-Dimethylsuccinic
Acid Monoester Product Amide-Acid Product

H₂O

Hydrolysis

R-OH (Alcohol)

Esterification
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Caption: Common nucleophilic ring-opening reactions.

Experimental Workflow Overview
The following diagram illustrates a typical laboratory workflow for the synthesis and subsequent

purification of products derived from 2,2-Dimethylsuccinic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_2_2_Dimethylsuccinic_Acid_Derivatives.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_2_2_Dimethylsuccinic_Acid_Derivatives.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_2_2_Dimethylsuccinic_Acid_Derivatives.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_2_2_Dimethylsuccinic_Acid_Derivatives.pdf
https://www.benchchem.com/product/b094382?utm_src=pdf-body-img
https://www.benchchem.com/product/b094382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow
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Caption: Standard laboratory workflow for synthesis and purification.
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Safety and Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1][3][4]

Precautions: Avoid breathing dust/fumes. Use in a well-ventilated area. Wear protective

gloves, clothing, and eye/face protection.[3][13]

Stability: The compound is moisture-sensitive. Store in a dry, cool, and well-ventilated place

with the container tightly closed.[12][13]

Incompatible Materials: Strong oxidizing agents, acids, and bases.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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